Desciclovir
Desciclovir
Desciclovir is a prodrug of acyclovir with activity against viruses in the herpesvirus family. Desciclovir is absorbed from the gastrointestinal tract and is converted to acyclovir by xanthine oxidase. Acyclovir is further converted to cyclovir triphosphate by viral thymidine kinase and competitively inhibits viral DNA polymerase by incorporating into the growing viral DNA chain and terminating further polymerization.
Brand Name:
Vulcanchem
CAS No.:
84408-37-7
VCID:
VC0525692
InChI:
InChI=1S/C8H11N5O2/c9-8-10-3-6-7(12-8)13(4-11-6)5-15-2-1-14/h3-4,14H,1-2,5H2,(H2,9,10,12)
SMILES:
C1=C2C(=NC(=N1)N)N(C=N2)COCCO
Molecular Formula:
C8H11N5O2
Molecular Weight:
209.21 g/mol
Desciclovir
CAS No.: 84408-37-7
Inhibitors
VCID: VC0525692
Molecular Formula: C8H11N5O2
Molecular Weight: 209.21 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | Desciclovir is a prodrug of acyclovir with activity against viruses in the herpesvirus family. Desciclovir is absorbed from the gastrointestinal tract and is converted to acyclovir by xanthine oxidase. Acyclovir is further converted to cyclovir triphosphate by viral thymidine kinase and competitively inhibits viral DNA polymerase by incorporating into the growing viral DNA chain and terminating further polymerization. |
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| CAS No. | 84408-37-7 |
| Product Name | Desciclovir |
| Molecular Formula | C8H11N5O2 |
| Molecular Weight | 209.21 g/mol |
| IUPAC Name | 2-[(2-aminopurin-9-yl)methoxy]ethanol |
| Standard InChI | InChI=1S/C8H11N5O2/c9-8-10-3-6-7(12-8)13(4-11-6)5-15-2-1-14/h3-4,14H,1-2,5H2,(H2,9,10,12) |
| Standard InChIKey | OKQHSIGMOWQUIK-UHFFFAOYSA-N |
| SMILES | C1=C2C(=NC(=N1)N)N(C=N2)COCCO |
| Canonical SMILES | C1=C2C(=NC(=N1)N)N(C=N2)COCCO |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 2-amino-9-(2-hydroxyethyl)methyl-9H-purine 6-deoxyacyclovir BW A515U desciclovi |
| PubChem Compound | 55256 |
| Last Modified | Aug 15 2023 |
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